sodium ({2-[(4-nitrophenyl)carbamoyl]ethyl}sulfanyl)sulfonate

• CAS RN: 2751620-02-5
• Molecular Formula: C9H9N2NaO6S2
• Molecular Weight: 328.3

Description

Sodium ({2-[(4-nitrophenyl)carbamoyl]ethyl}sulfanyl)sulfonate (SNES) is an organic compound that has been used for a variety of scientific applications. SNES is a colorless, water-soluble compound that is often used as a reagent in organic synthesis, as a ligand in coordination chemistry, and as a buffer in biochemistry. SNES is also used in the production of pharmaceuticals, cosmetics, and other products. In recent years, SNES has been gaining attention as a potential therapeutic agent due to its potential to modulate a variety of biochemical and physiological processes.

Scientific Research Applications

Sodium ({2-[(4-nitrophenyl)carbamoyl]ethyl}sulfanyl)sulfonate has been used in a variety of scientific research applications. It has been used as a reagent in organic synthesis, as a ligand in coordination chemistry, and as a buffer in biochemistry. It has also been used in the production of pharmaceuticals, cosmetics, and other products. In addition, sodium ({2-[(4-nitrophenyl)carbamoyl]ethyl}sulfanyl)sulfonate has been studied for its potential therapeutic applications.

Mechanism of Action

The mechanism of action of sodium ({2-[(4-nitrophenyl)carbamoyl]ethyl}sulfanyl)sulfonate is not yet fully understood. However, it is believed that sodium ({2-[(4-nitrophenyl)carbamoyl]ethyl}sulfanyl)sulfonate may act as a modulator of various biochemical and physiological processes. It has been suggested that sodium ({2-[(4-nitrophenyl)carbamoyl]ethyl}sulfanyl)sulfonate may act as an antioxidant, a free radical scavenger, and a chelating agent. It has also been suggested that sodium ({2-[(4-nitrophenyl)carbamoyl]ethyl}sulfanyl)sulfonate may act as an anti-inflammatory agent and may have the potential to modulate the activity of certain enzymes and proteins.
Biochemical and Physiological Effects
The biochemical and physiological effects of sodium ({2-[(4-nitrophenyl)carbamoyl]ethyl}sulfanyl)sulfonate are not yet fully understood. However, studies have suggested that sodium ({2-[(4-nitrophenyl)carbamoyl]ethyl}sulfanyl)sulfonate may have the potential to modulate a variety of biochemical and physiological processes. These include the modulation of oxidative stress, inflammation, and the activity of certain enzymes and proteins. In addition, sodium ({2-[(4-nitrophenyl)carbamoyl]ethyl}sulfanyl)sulfonate has been found to have anti-inflammatory and antioxidant properties.

Advantages and Limitations for Lab Experiments

The use of sodium ({2-[(4-nitrophenyl)carbamoyl]ethyl}sulfanyl)sulfonate in laboratory experiments offers a number of advantages. sodium ({2-[(4-nitrophenyl)carbamoyl]ethyl}sulfanyl)sulfonate is water-soluble, non-toxic, and relatively stable. In addition, sodium ({2-[(4-nitrophenyl)carbamoyl]ethyl}sulfanyl)sulfonate is relatively inexpensive and can be easily synthesized. However, there are some limitations to the use of sodium ({2-[(4-nitrophenyl)carbamoyl]ethyl}sulfanyl)sulfonate in laboratory experiments. For example, sodium ({2-[(4-nitrophenyl)carbamoyl]ethyl}sulfanyl)sulfonate is not very soluble in organic solvents, and it has a relatively short shelf-life.

Future Directions

The potential future directions for sodium ({2-[(4-nitrophenyl)carbamoyl]ethyl}sulfanyl)sulfonate research are numerous. One potential direction is to further investigate the mechanism of action of sodium ({2-[(4-nitrophenyl)carbamoyl]ethyl}sulfanyl)sulfonate and its potential therapeutic applications. Additionally, further research into the biochemical and physiological effects of sodium ({2-[(4-nitrophenyl)carbamoyl]ethyl}sulfanyl)sulfonate may lead to the development of new therapeutic agents. Another potential direction is to investigate the potential use of sodium ({2-[(4-nitrophenyl)carbamoyl]ethyl}sulfanyl)sulfonate as a reagent in organic synthesis and as a buffer in biochemistry. Finally, further research into the synthesis method of sodium ({2-[(4-nitrophenyl)carbamoyl]ethyl}sulfanyl)sulfonate may lead to the development of more efficient and cost-effective methods of production.

Synthesis Methods

Sodium ({2-[(4-nitrophenyl)carbamoyl]ethyl}sulfanyl)sulfonate can be synthesized from 4-nitrophenol and ethylsulfanyl ethanesulfonate. The reaction proceeds through a nucleophilic substitution of the nitro group of the 4-nitrophenol by the ethylsulfanyl ethanesulfonate, yielding the desired sodium ({2-[(4-nitrophenyl)carbamoyl]ethyl}sulfanyl)sulfonate product. The reaction is typically carried out in aqueous solution at room temperature. An alternative synthesis method involves the reaction of 4-nitrophenol with ethylsulfanyl ethanesulfonate in the presence of a base, such as sodium hydroxide. This method yields a higher yield of sodium ({2-[(4-nitrophenyl)carbamoyl]ethyl}sulfanyl)sulfonate product than the aqueous solution method.